4-methoxy-1-methyl-6-oxo-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)-1,6-dihydropyridine-3-carboxamide
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Description
4-methoxy-1-methyl-6-oxo-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C18H17N3O3S and its molecular weight is 355.41. The purity is usually 95%.
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Scientific Research Applications
Discovery and Synthesis
Chemical entities similar to the specified compound are often discovered and synthesized as part of efforts to find new therapeutic agents or to understand biochemical pathways. For instance, compounds with dihydropyridine cores have been identified as potent and selective kinase inhibitors, demonstrating efficacy in tumor stasis models and advancing to clinical trials due to favorable pharmacokinetic profiles (G. M. Schroeder et al., 2009). The synthesis of heterocyclic derivatives via palladium-catalyzed oxidative cyclization-alkoxycarbonylation has been reported, yielding dihydropyridinones and related compounds with satisfactory yields, showcasing the versatility of these chemical frameworks (A. Bacchi et al., 2005).
Applications in Medicinal Chemistry
Compounds bearing the dihydropyridine motif are extensively researched for their pharmacological potentials. For example, certain derivatives have been synthesized for their anti-inflammatory and analgesic properties, demonstrating significant cyclooxygenase inhibition and presenting themselves as potential oral drug candidates (A. Abu‐Hashem et al., 2020). Similarly, polysubstituted pyridines with methoxyphenyl groups have shown multidrug resistance-modulating activity, comparable to known P-glycoprotein inhibitors (A. Krauze et al., 2015).
Chemical and Structural Characterization
The structural and chemical properties of compounds related to dihydropyridines have been elucidated through various analytical techniques. For instance, solvated forms of similar compounds have been studied, revealing insights into their molecular conformations and potential interactions, which could be crucial for understanding their biological activities (Surajit Banerjee et al., 2002). Moreover, novel electrochromic aromatic polyamides based on derivatives of dihydropyridine have been synthesized, displaying multi-stage oxidative coloring and highlighting the versatility of these compounds in material science (Cha-Wen Chang & Guey‐Sheng Liou, 2008).
properties
IUPAC Name |
4-methoxy-1-methyl-6-oxo-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]pyridine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O3S/c1-21-11-13(15(24-2)9-17(21)22)18(23)20-10-12-5-6-19-14(8-12)16-4-3-7-25-16/h3-9,11H,10H2,1-2H3,(H,20,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZQYJPQGFOBPND-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=CC1=O)OC)C(=O)NCC2=CC(=NC=C2)C3=CC=CS3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.